Cas no 1443305-40-5 ((2-ISOPROPYL-5-METHYLPHENYL)(THIOPHEN-2-YL)METHANOL)

• Product Name: (2-ISOPROPYL-5-METHYLPHENYL)(THIOPHEN-2-YL)METHANOL
• CAS No: 1443305-40-5
• MF: C₁₅H₁₈OS
• MW: 246.367823123932
• MDL: MFCD07775483
• CID: 5160506
• Update Time: 2026-03-04

(2-ISOPROPYL-5-METHYLPHENYL)(THIOPHEN-2-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (2-ISOPROPYL-5-METHYLPHENYL)(THIOPHEN-2-YL)METHANOL

• MDL： MFCD07775483
• Inchi： 1S/C15H18OS/c1-10(2)12-7-6-11(3)9-13(12)15(16)14-5-4-8-17-14/h4-10,15-16H,1-3H3
• InChI Key： OZDPLXDXZNZMPI-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=CC=C1C(C)C)(C1SC=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on (2-ISOPROPYL-5-METHYLPHENYL)(THIOPHEN-2-YL)METHANOL

Recent Advances in the Study of (2-Isopropyl-5-methylphenyl)(thiophen-2-yl)methanol and Its Derivative (CAS: 1443305-40-5)

The compound (2-Isopropyl-5-methylphenyl)(thiophen-2-yl)methanol and its derivative with the CAS number 1443305-40-5 have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are part of a broader class of arylthiophene derivatives, which have shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. This research brief aims to synthesize the latest findings on these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of (2-Isopropyl-5-methylphenyl)(thiophen-2-yl)methanol, which contribute to its biological activity. The presence of the isopropyl and methyl groups on the phenyl ring, combined with the thiophene moiety, enhances its lipophilicity and binding affinity to specific biological targets. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of these compounds, ensuring reliable data for subsequent biological evaluations.

One of the most notable advancements is the discovery of the derivative with CAS number 1443305-40-5, which has demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways. In vitro studies have shown that this compound selectively targets cyclooxygenase-2 (COX-2) with minimal effects on COX-1, suggesting a favorable safety profile for potential use as a non-steroidal anti-inflammatory drug (NSAID). Furthermore, molecular docking simulations have revealed strong interactions between 1443305-40-5 and the active site of COX-2, providing insights into its mechanism of action.

In addition to its anti-inflammatory properties, 1443305-40-5 has also exhibited promising antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. Comparative studies with existing antibiotics have indicated that this compound may serve as a lead candidate for the development of novel antimicrobial agents, particularly in the face of rising antibiotic resistance. The thiophene ring in the structure is believed to play a critical role in disrupting bacterial cell wall synthesis, although further mechanistic studies are warranted.

Another area of interest is the potential anticancer activity of (2-Isopropyl-5-methylphenyl)(thiophen-2-yl)methanol and its derivatives. Preliminary in vitro assays have shown that these compounds induce apoptosis in various cancer cell lines, including breast and lung cancer cells. The mechanism appears to involve the modulation of reactive oxygen species (ROS) levels and the activation of caspase-dependent pathways. These findings have spurred further investigations into the compound's efficacy in animal models, with the goal of advancing it to preclinical trials.

Despite these promising results, challenges remain in the development of these compounds for clinical use. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through structural optimization and formulation strategies. Recent efforts have focused on synthesizing analogs with improved pharmacokinetic properties, and early results are encouraging. For instance, the introduction of hydrophilic groups has been shown to enhance water solubility without compromising biological activity.

In conclusion, (2-Isopropyl-5-methylphenyl)(thiophen-2-yl)methanol and its derivative 1443305-40-5 represent a promising class of compounds with diverse therapeutic potential. Ongoing research is expected to further elucidate their mechanisms of action and optimize their properties for clinical applications. The integration of computational modeling, synthetic chemistry, and biological assays will be crucial in advancing these compounds from the bench to the bedside.